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Compound of Interest

Compound Name: 1-Isopropylindolin-4-amine

Cat. No.: B15071435

Disclaimer: The initially requested compound, 1-Isopropylindolin-4-amine, is not well-
documented in publicly available chemical literature and databases. This guide will instead
focus on the closely related and commercially available isomer, 1-Isopropylindolin-6-amine,
providing a comprehensive overview for researchers, scientists, and drug development
professionals.

Introduction

Indoline and its derivatives are significant heterocyclic scaffolds in medicinal chemistry, known
to exhibit a wide range of biological activities, including anticancer, antibacterial, and anti-
inflammatory properties.[1] The non-coplanar structure of the indoline rings often leads to
increased water solubility and altered lipophilicity compared to their indole counterparts, which
can be advantageous in drug design.[1] This guide provides a detailed examination of 1-
Isopropylindolin-6-amine, a substituted indoline that serves as a valuable building block in the
synthesis of more complex molecules.

Chemical Identity and Properties

The definitive IUPAC name for this compound is 1-(propan-2-yl)indolin-6-amine. Its chemical
structure and key properties are summarized below.

Structure

Caption: Chemical structure of 1-(propan-2-yl)indolin-6-amine.
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Physicochemical Properties

A summary of the key physicochemical and computed properties of 1-Isopropylindolin-6-amine
is provided in the table below.

Property Value Source
CAS Number 927684-86-4 [2]
Molecular Formula C11H1eN:2 [2]
Molecular Weight 176.26 g/mol [2]
Topological Polar Surface Area
29.26 A2 ChemScene

(TPSA)
logP (octanol-water partition

o 2.0397 ChemScene
coefficient)
Hydrogen Bond Acceptors 2 ChemScene
Hydrogen Bond Donors 1 ChemScene
Rotatable Bonds 1 ChemScene

Synthesis and Experimental Protocols

While specific experimental protocols for the synthesis of 1-Isopropylindolin-6-amine are not
extensively detailed in peer-reviewed literature, a general approach can be inferred from the
synthesis of related aminoindolines. A common synthetic route involves the N-alkylation of an
appropriately substituted indoline precursor.

A plausible synthetic workflow is outlined below.

(6-NitroindoIine)7>(N-Isopropylation)—)E.-lsopropyl»S»nitroindoline)7>(Reduction of Nitro Group)—) <</\>
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Caption: Plausible synthetic workflow for 1-Isopropylindolin-6-amine.
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General Experimental Protocol for N-Isopropylation

Reaction Setup: To a solution of 6-nitroindoline in a suitable aprotic solvent (e.g., acetonitrile
or DMF), add a base such as potassium carbonate or cesium carbonate.

Addition of Alkylating Agent: Add 2-iodopropane or 2-bromopropane to the reaction mixture.

Reaction Conditions: Heat the mixture to a temperature ranging from 60°C to 100°C and
monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-
mass spectrometry (LC-MS).

Work-up and Purification: Upon completion, cool the reaction mixture, filter off the inorganic
salts, and concentrate the filtrate under reduced pressure. Purify the crude product by
column chromatography on silica gel to yield 1-isopropyl-6-nitroindoline.

General Experimental Protocol for Nitro Group
Reduction

Catalyst and Solvent: Dissolve 1-isopropyl-6-nitroindoline in a solvent such as ethanol or
methanol. Add a hydrogenation catalyst, for example, palladium on carbon (Pd/C).

Hydrogenation: Subject the mixture to a hydrogen atmosphere (typically using a balloon or a
hydrogenation apparatus) and stir vigorously at room temperature.

Reaction Monitoring: Monitor the reaction until the starting material is fully consumed.

Purification: Filter the reaction mixture through a pad of celite to remove the catalyst and
concentrate the solvent to obtain the final product, 1-Isopropylindolin-6-amine.

Applications in Research and Drug Development

Aminoindolines are recognized as important intermediates in the synthesis of

pharmacologically active compounds. The 6-amino functionality provides a reactive handle for

further chemical modifications, such as amide bond formation, sulfonylation, or diazotization,

allowing for the generation of diverse chemical libraries for drug discovery screening.
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While specific biological activities for 1-Isopropylindolin-6-amine are not widely reported, the
broader class of aminoindoles and indolines has been investigated for various therapeutic
applications, including:

« Inhibitors of the Hedgehog signaling pathway: Certain aminoindoles have been identified as
inhibitors of Glil-mediated transcription.

» Antimicrobial agents: The indoline scaffold is present in compounds that can resensitize
methicillin-resistant Staphylococcus aureus (MRSA) to B-lactam antibiotics.[3]

» Kinase inhibitors: Substituted indolines are core structures in a variety of protein kinase
inhibitors.

o Cardiovascular agents: Indoline derivatives have been explored as cholesterol ester transfer
protein (CETP) inhibitors.[1]

The logical relationship for the utility of 1-Isopropylindolin-6-amine in drug discovery is depicted
below.
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Caption: Role of 1-Isopropylindolin-6-amine in drug discovery.

Conclusion

1-Isopropylindolin-6-amine is a valuable chemical building block with potential applications in
the synthesis of novel therapeutic agents. Its indoline core, substituted with an isopropyl group
at the 1-position and an amino group at the 6-position, offers a unique structural motif for the
development of new chemical entities. Further research into the derivatization of this
compound could lead to the discovery of potent and selective modulators of various biological
targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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